Cas no 869583-79-9 (Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl-)
Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl-
- 3-IODO-6-METHOXY-2-PHENYLIMIDAZO[1,2-A]PYRIDINE
- 869583-79-9
-
- Inchi: 1S/C14H11IN2O/c1-18-11-7-8-12-16-13(14(15)17(12)9-11)10-5-3-2-4-6-10/h2-9H,1H3
- InChI Key: NFRZHVOZKGEQPD-UHFFFAOYSA-N
- SMILES: C12=NC(C3=CC=CC=C3)=C(I)N1C=C(OC)C=C2
Computed Properties
- Exact Mass: 349.99161Da
- Monoisotopic Mass: 349.99161Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26.5Ų
Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM270331-1g |
3-Iodo-6-methoxy-2-phenylimidazo[1,2-a]pyridine |
869583-79-9 | 97% | 1g |
$644 | 2021-08-18 | |
| Chemenu | CM270331-1g |
3-Iodo-6-methoxy-2-phenylimidazo[1,2-a]pyridine |
869583-79-9 | 97% | 1g |
$*** | 2023-03-31 | |
| Alichem | A029197891-1g |
3-Iodo-6-methoxy-2-phenylimidazo[1,2-a]pyridine |
869583-79-9 | 97% | 1g |
$730.34 | 2023-08-31 | |
| Ambeed | A621930-1g |
3-Iodo-6-methoxy-2-phenylimidazo[1,2-a]pyridine |
869583-79-9 | 97% | 1g |
$681.0 | 2025-04-16 |
Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl- Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl-
Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl- (CAS No. 869583-79-9): A Comprehensive Overview
Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl- (CAS No. 869583-79-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyridine class, which is known for its diverse applications in drug discovery and development. The presence of an iodine atom at the 3-position and a methoxy group at the 6-position, along with a phenyl group at the 2-position, makes this molecule a promising scaffold for further chemical modifications and biological evaluations.
The structural features of Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl- contribute to its potential as a building block in medicinal chemistry. The iodine substituent, in particular, provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in the synthesis of complex organic molecules. These reactions allow for the introduction of various aryl or vinyl groups, thereby expanding the chemical space available for drug design.
In recent years, there has been growing interest in imidazopyridine derivatives due to their reported biological activities. For instance, several studies have highlighted the potential of these compounds as kinase inhibitors, which are crucial in targeting various diseases, including cancer. The methoxy group at the 6-position of Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl- may play a role in modulating the electronic properties of the molecule, thereby influencing its binding affinity to biological targets.
One of the most compelling aspects of this compound is its versatility in drug discovery. The combination of an iodine atom and a methoxy group provides multiple opportunities for synthetic chemists to develop novel derivatives with tailored properties. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce diverse aryl or heteroaryl groups at the 3-position or other positions within the imidazopyridine core. This flexibility allows researchers to explore different pharmacophores and optimize lead compounds for specific therapeutic applications.
The phenyl group at the 2-position of Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl- also contributes to its chemical diversity and potential biological activity. Phenyl-substituted heterocycles are well-documented for their role in various pharmacological effects. The aromatic ring can interact with biological targets through π-stacking interactions or hydrophobic effects, which are important for drug-receptor binding. Moreover, the phenyl group can be further modified through electrophilic aromatic substitution or other functionalization strategies, providing additional avenues for structure-activity relationship (SAR) studies.
Recent advances in computational chemistry have also facilitated the study of Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl-. Molecular modeling techniques can be used to predict binding modes and affinity profiles of this compound towards various biological targets. These predictions can guide experimental efforts by identifying key interactions and optimizing molecular structures before costly synthetic campaigns are initiated. Additionally, virtual screening methods can be employed to identify potential hits from large compound libraries, streamlining the drug discovery process.
The synthesis of Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl- involves several key steps that highlight modern synthetic methodologies. The construction of the imidazopyridine core typically requires cyclocondensation reactions between appropriate precursors under controlled conditions. Once the basic scaffold is established, functionalization at specific positions can be achieved through a series of well-established organic transformations. For instance, electrophilic aromatic substitution can be used to introduce iodine at the 3-position if it is not already present during initial synthesis.
The methoxy group at the 6-position can be incorporated during or after cyclization through nucleophilic substitution reactions. In some cases, protecting groups may be employed to prevent unwanted side reactions during synthesis. After functionalization is complete, purification techniques such as column chromatography or recrystallization are used to obtain high-purity material suitable for biological testing.
In conclusion, Imidazo[1,2-a]pyridine, 3- iodo- 6- methoxy- 2- phenyl (CAS No. 869583- 79- 9) represents a valuable scaffold in pharmaceutical chemistry with significant potential for further development. Its unique structural features and synthetic accessibility make it an attractive candidate for exploring new therapeutic agents. Ongoing research continues to uncover novel applications and derivatives of this compound, underscoring its importance in modern drug discovery efforts.
869583-79-9 (Imidazo[1,2-a]pyridine, 3-iodo-6-methoxy-2-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)